1-(2,2,2-Trifluoroethyl)piperidin-4-ol
Overview
Description
“1-(2,2,2-Trifluoroethyl)piperidin-4-ol” is an organic compound with the molecular formula C7H12F3NO . It has a molecular weight of 183.17 . The compound is typically in liquid form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H12F3NO/c8-7(9,10)5-11-3-1-6(12)2-4-11/h6,12H,1-5H2 .Physical and Chemical Properties Analysis
“this compound” is a liquid .Scientific Research Applications
Development of Selective Estrogen Receptor Modulators
1-(2,2,2-Trifluoroethyl)piperidin-4-ol derivatives have been explored in the development of novel Selective Estrogen Receptor Modulators (SERMs). A study by Yadav et al. (2011) synthesized chiral piperidin-4-ols as potential SERMs. Although these compounds displayed moderate activity against estrogen-responsive human breast cancer cells, further modifications to the molecular motif led to enhanced cytotoxicity, indicating potential applications in cancer therapy (Yadav et al., 2011).
Tautomeric Properties and Molecular Spectroscopy
The tautomeric properties of this compound derivatives have been a subject of investigation. Deneva et al. (2013) studied the tautomeric equilibrium of piperidine derivatives using spectroscopic methods and found that the implementation of a flexible piperidine ring can control the shift in tautomeric equilibrium (Deneva et al., 2013).
Application in Cyclisations and Polycyclic System Formation
Haskins and Knight (2002) demonstrated the use of trifluoromethanesulfonic (triflic) acid to catalyze the cyclisation of homoallylic sulfonamides, resulting in the formation of pyrrolidines and homopiperidines. This study highlights the role of this compound derivatives in facilitating the formation of complex polycyclic systems (Haskins & Knight, 2002).
Study of Stereodynamics and the Perlin Effect
Shainyan et al. (2008) investigated the stereodynamic behavior of trifluoromethylsulfonyl piperidine derivatives. They used low-temperature NMR spectroscopy to study conformers of these compounds, providing insights into their structural behavior and potential implications in molecular design (Shainyan et al., 2008).
Synthesis and Antidepressant Activity
Kumar et al. (2004) synthesized 1-(substituted phenoxy)-3-{[4-(4-trifluoromethyl) phenoxy] piperidin-1-yl} propan-2-ols and evaluated them for antidepressant activity. This research adds to the understanding of the potential pharmaceutical applications of this compound derivatives in treating depression (Kumar et al., 2004).
Applications in Anticonvulsant Drug Development
Georges et al. (1989) analyzed the crystal structures of anticonvulsant compounds that include piperidin-4-ol derivatives. Their research provided valuable insights into the structural and electronic properties of these compounds, which are critical for the development of anticonvulsant drugs (Georges et al., 1989).
Safety and Hazards
Properties
IUPAC Name |
1-(2,2,2-trifluoroethyl)piperidin-4-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12F3NO/c8-7(9,10)5-11-3-1-6(12)2-4-11/h6,12H,1-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTMPTUHRRPDUAK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1O)CC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
90633-29-7 |
Source
|
| Record name | 1-(2,2,2-trifluoroethyl)piperidin-4-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[2-(2-Aminophenoxy)ethyl]-1,2,3,4-tetrahydroquinoxalin-2-one](/img/structure/B1517822.png)
![1-{2-[(5-Chloropyridin-2-yl)(methyl)amino]acetyl}piperidine-3-carboxylic acid](/img/structure/B1517829.png)
![3-[(4-Cyanophenyl)amino]benzoic acid](/img/structure/B1517831.png)
![2-(3-Aminophenyl)-2-azaspiro[4.4]nonane-1,3-dione](/img/structure/B1517838.png)
![3-[(1,3-Thiazol-2-yl)amino]benzoic acid](/img/structure/B1517841.png)
![3-[(5-Chloro-1,2,3-thiadiazol-4-yl)methyl]-5,5-dimethylimidazolidine-2,4-dione](/img/structure/B1517845.png)
